Cas no 400877-55-6 (ethyl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 400877-55-6
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD02056281
• CID: 925283
• PubChem ID: 831439
• Update Time: 2025-09-18

ethyl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid,4-chloro-1-methyl-,ethylester(9CI)
• 4-chloro-2-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• AKOS003726224
• EN300-231608
• Ethyl 4-chloro-2-methyl-pyrazole-3-carboxylate
• STK352166
• CS-0298853
• ethyl4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• ethyl 4-chloro-2-methylpyrazole-3-carboxylate
• 400877-55-6
• F74825
• AK-968/15360876

• MDL： MFCD02056281
• Inchi： 1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4-9-10(6)2/h4H,3H2,1-2H3
• InChI Key： STSMINZMBPQJJC-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C(=O)OCC

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 276.0±20.0 °C at 760 mmHg
• Flash Point: 120.7±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)